Cas no 941923-21-3 (1-(3,4-dimethoxyphenyl)methyl-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea)

• Product Name: 1-(3,4-dimethoxyphenyl)methyl-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• CAS No: 941923-21-3
• MF: C₁₈H₁₉FN₆O₃
• MW: 386.380266427994
• CID: 6013185
• PubChem ID: 18566112
• Update Time: 2025-06-13

1-(3,4-dimethoxyphenyl)methyl-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)methyl-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• 1-[(3,4-dimethoxyphenyl)methyl]-3-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]urea
• F2072-0383
• AKOS024626221
• 1-[(3,4-dimethoxyphenyl)methyl]-3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea
• 941923-21-3
• 1-(3,4-dimethoxybenzyl)-3-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)urea

• Inchi： 1S/C18H19FN6O3/c1-27-15-8-3-12(9-16(15)28-2)10-20-18(26)21-11-17-22-23-24-25(17)14-6-4-13(19)5-7-14/h3-9H,10-11H2,1-2H3,(H2,20,21,26)
• InChI Key： IJMUUPSTFJTZAS-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(OC)C(OC)=C1)C(NCC1N(C2=CC=C(F)C=C2)N=NN=1)=O

Computed Properties

• Exact Mass: 386.15026665g/mol
• Monoisotopic Mass: 386.15026665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų

Additional information on 1-(3,4-dimethoxyphenyl)methyl-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

Comprehensive Overview of 1-(3,4-dimethoxyphenyl)methyl-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No. 941923-21-3)

The compound 1-(3,4-dimethoxyphenyl)methyl-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No. 941923-21-3) is a structurally complex urea derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular architecture, featuring a tetrazole ring and dimethoxyphenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with diverse biological targets. The presence of both fluorophenyl and tetrazolylmethyl groups enhances its metabolic stability and binding affinity, which are critical factors in drug discovery.

In recent years, the demand for heterocyclic compounds like 1-(3,4-dimethoxyphenyl)methyl-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea has surged due to their versatility in medicinal chemistry. A common query among scientists is how this compound compares to other urea-based derivatives in terms of efficacy and safety. Studies suggest that its fluorinated aromatic component may contribute to improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity. Additionally, the tetrazole ring is known for its role in mimicking carboxylic acids, which can be advantageous in designing enzyme inhibitors or receptor modulators.

The synthesis of CAS No. 941923-21-3 involves multi-step organic reactions, often starting with the condensation of 3,4-dimethoxybenzylamine and 4-fluorophenyl isocyanate, followed by tetrazole ring formation. This process highlights the importance of regioselective and stereoselective control to achieve high yields and purity. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthetic routes, such as catalytic methods or solvent-free conditions, to produce this compound sustainably.

From a commercial perspective, 1-(3,4-dimethoxyphenyl)methyl-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea is often discussed in the context of intellectual property and patent landscapes. Its structural novelty has led to several patent filings, particularly in the areas of central nervous system (CNS) therapeutics and antimicrobial agents. For instance, some patents claim its use in modulating neurotransmitter receptors, while others highlight its potential as an antifungal or antibacterial agent. These applications align with current trends in addressing drug-resistant infections and neurological disorders, which are top priorities in global health.

Another hot topic surrounding this compound is its role in computational drug design. With advancements in molecular docking and QSAR modeling, researchers can predict its interactions with target proteins more accurately. This approach not only accelerates the discovery of new lead compounds but also reduces the need for extensive laboratory testing. For example, recent in silico studies have suggested that CAS No. 941923-21-3 may exhibit affinity for G-protein-coupled receptors (GPCRs), a class of proteins implicated in numerous diseases.

In conclusion, 1-(3,4-dimethoxyphenyl)methyl-3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea represents a fascinating area of research at the intersection of chemistry, biology, and pharmacology. Its multifaceted applications, from drug development to agrochemical innovation, underscore its importance in modern science. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and sustainable chemical synthesis.